![molecular formula C9H6BrF3N2O B1382311 7-Bromo-1-methyl-5-(trifluoromethyl)-3H-1,3-benzodiazol-2-one CAS No. 1820665-33-5](/img/structure/B1382311.png)
7-Bromo-1-methyl-5-(trifluoromethyl)-3H-1,3-benzodiazol-2-one
Overview
Description
“7-Bromo-1-methyl-5-(trifluoromethyl)-3H-1,3-benzodiazol-2-one” is a research chemical . It has a molecular formula of C9H6BrF3N2 and a molecular weight of 279.06 g/mol .
Physical and Chemical Properties The compound is stored at temperatures between 10°C and 25°C . The exact physical properties such as melting point, boiling point, and density are not specified in the available resources.
Scientific Research Applications
Chemical Synthesis and Structural Analysis
7-Bromo-1-methyl-5-(trifluoromethyl)-3H-1,3-benzodiazol-2-one and its derivatives have been extensively studied in the field of chemical synthesis and structural analysis. For instance, Kravtsov et al. (2012) explored the synthesis and crystal structures of related benzodiazepin compounds, highlighting the impact of different alkyl substituents on molecular conformation and assembly in crystals (Kravtsov et al., 2012). Similarly, Pirat et al. (2011) demonstrated the synthesis of 5-substituted benzothiazol-2(3H)-ones, including N-methyl analogues, from corresponding bromo-benzothiazol-ones, emphasizing the versatility of these compounds in organic synthesis (Pirat et al., 2011).
Antimicrobial and Antitubercular Agents
The compound and its derivatives have shown potential as antimicrobial and antitubercular agents. Ranjith et al. (2013) reported on the structure-activity relationship of benzimidazole derivatives, with some compounds displaying significant activity against Mycobacterium tuberculosis (Ranjith et al., 2013).
Material Synthesis
In material synthesis, Porwisiak and Schlosser (1996) utilized a derivative, 1-Bromo-3,5-bis(trifluoromethyl)benzene, as a starting material for organometallic synthesis, demonstrating its utility in creating a range of organometallic compounds (Porwisiak & Schlosser, 1996).
Bioorganic Chemistry
In bioorganic chemistry, Davidenko and Zabolotskaya (1981) investigated the microbiological synthesis of a related compound, showcasing its potential in bioorganic synthesis applications (Davidenko & Zabolotskaya, 1981).
Pharmacological Research
In pharmacological research, Bhagat, Deshmukh, and Kuberkar (2012) synthesized various derivatives of the compound and screened them for antimicrobial activity, highlighting their potential in drug discovery (Bhagat et al., 2012).
Safety and Hazards
properties
IUPAC Name |
4-bromo-3-methyl-6-(trifluoromethyl)-1H-benzimidazol-2-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6BrF3N2O/c1-15-7-5(10)2-4(9(11,12)13)3-6(7)14-8(15)16/h2-3H,1H3,(H,14,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCUVJJKLELBSSP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2Br)C(F)(F)F)NC1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6BrF3N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-Bromo-1-methyl-5-(trifluoromethyl)-1H-benzo[d]imidazol-2(3H)-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.